67-43-6

Pentetic acid

In Stock

• CAS RN:
• 67-43-6

• Formula:
• C14H23N3O10

• InChI:
• InChI=1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)

• InChIKey:
• QPCDCPDFJACHGM-UHFFFAOYSA-N

• DTPA is a cell-impermeable metal chelating agent. It chelates copper, iron, zinc, and manganese, as well as calcium, magnesium, and plutonium. DTPA has been used as a metal chelating agent in the study of ferroptosis. It reduces the skeletal plutonium burden and incidence of bone tumors, as well as increases survival in a mouse model of intravenous plutonium exposure when administered at a dose of 500 mg/kg. Formulations containing DTPA conjugated to radioactive compounds have been used as diagnostic agents for brain imaging, renal visualization, and lung imaging.
  Diethylenetriaminepentaacetic Acid is a component of manganese and zinc fertilizers.
  Pentetic Acid is an edetate and a chelating agent used in preparing radiopharmaceuticals. Pentetic acid (DTPA) has strong affinity for iron but also shows affinities for other heavy metals, thereby is used in the treatment of ...

Methitural

Usually In Stock

• CAS RN:
• 467-43-6

• Formula:
• C12H20N2O2S2

• InChI:
• InChI=1S/C12H20N2O2S2/c1-4-5-8(2)12(6-7-18-3)9(15)13-11(17)14-10(12)16/h8H,4-7H2,1-3H3,(H2,13,14,15,16,17)

• InChIKey:
• KEMCRVSPPRNENL-UHFFFAOYSA-N

• Methitural is a member of barbiturates.

(4-Bromophenyl)(phenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 5267-43-6

• Formula:
• C13H13BrClN

• InChI:
• InChI=1S/C13H12BrN.ClH/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10;/h1-9,13H,15H2;1H

• InChIKey:
• SZWHELGYDLPWLM-UHFFFAOYSA-N

• (4-Bromophenyl)(phenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C13H13BrClN and its molecular weight is 298.6 g/mol. The purity is usually 95%.

2-Butanesulfonic acid, 4-hydroxy-

• CAS RN:
• 63467-43-6

• Formula:
• C4H10O4S

• InChI:
• InChI=1S/C4H10O4S/c1-4(2-3-5)9(6,7)8/h4-5H,2-3H2,1H3,(H,6,7,8)

• InChIKey:
• LCWMHNKAZGZKAQ-UHFFFAOYSA-N

• 2-Butanesulfonic acid, 4-hydroxy- is a useful research compound. Its molecular formula is C4H10O4S and its molecular weight is 154.19 g/mol. The purity is usually 95%.

5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity)

In Stock

• CAS RN:
• 89267-43-6

• Formula:
• C17H16N2O7

• InChI:
• InChI=1S/C17H16N2O7/c1-3-26-17(23)13-9(2)18-12(8-20)15(16(21)22)14(13)10-5-4-6-11(7-10)19(24)25/h4-7,20H,3,8H2,1-2H3,(H,21,22)

• InChIKey:
• URTGKNDSXSLLRZ-UHFFFAOYSA-N

• 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity), also known as 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity), is a useful research compound. Its molecular formula is C17H16N2O7 and its molecular weight is 360.322. The purity is usually 95%.

3-amino-N-[2-chloro-5-(trifluoromethyl)phenyl]-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445267-43-6

• Formula:
• C20H12ClF3N4OS

• InChI:
• InChI=1S/C20H12ClF3N4OS/c21-13-3-1-11(20(22,23)24)9-15(13)27-18(29)17-16(25)12-2-4-14(28-19(12)30-17)10-5-7-26-8-6-10/h1-9H,25H2,(H,27,29)

• InChIKey:
• APBBJNQXSZYMCY-UHFFFAOYSA-N

• 3-amino-N-[2-chloro-5-(trifluoromethyl)phenyl]-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H12ClF3N4OS and its molecular weight is 448.8g/mol. The purity is usually 95%.

N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)butanamide

In Stock

• CAS RN:
• 500267-43-6

• Formula:
• C21H18N4O3S2

• InChI:
• InChI=1S/C21H18N4O3S2/c1-2-12-29-21-24-23-20(30-21)22-16(26)10-5-11-25-18(27)14-8-3-6-13-7-4-9-15(17(13)14)19(25)28/h2-4,6-9H,1,5,10-12H2,(H,22,23,26)

• InChIKey:
• NQFTYCLRTQRMCX-UHFFFAOYSA-N

• N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)butanamide is a useful research compound. Its molecular formula is C21H18N4O3S2 and its molecular weight is 438.52. The purity is usually 95%.

N5-(3,4-Dimethylphenyl)-1H-1,2,4-triazole-3,5-diamine

In Stock

• CAS RN:
• 885267-43-6

• Formula:
• C10H13N5

• InChI:
• InChI=1S/C10H13N5/c1-6-3-4-8(5-7(6)2)12-10-13-9(11)14-15-10/h3-5H,1-2H3,(H4,11,12,13,14,15)

• InChIKey:
• KXQZNCNUQJFDAS-UHFFFAOYSA-N

• N5-(3,4-Dimethylphenyl)-1H-1,2,4-triazole-3,5-diamine is a useful research compound. Its molecular formula is C10H13N5 and its molecular weight is 203.249. The purity is usually 95%.

4-(3-Bromo-5-methylphenyl)-4-oxobutyric acid

In Stock

• CAS RN:
• 898767-43-6

• Formula:
• C11H11BrO3

• InChI:
• InChI=1S/C11H11BrO3/c1-7-4-8(6-9(12)5-7)10(13)2-3-11(14)15/h4-6H,2-3H2,1H3,(H,14,15)

• InChIKey:
• GPYLJYZHZGVNGV-UHFFFAOYSA-N

• 4-(3-Bromo-5-methylphenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C11H11BrO3 and its molecular weight is 271.11 g/mol. The purity is usually 95%.

6-Bromo-2-(2-hydroxy-2-methylpropyl)isoquinolin-1(2H)-one

• CAS RN:
• 864867-43-6

• Formula:
• C13H14BrNO2

• InChI:
• InChI=1S/C13H14BrNO2/c1-13(2,17)8-15-6-5-9-7-10(14)3-4-11(9)12(15)16/h3-7,17H,8H2,1-2H3

• InChIKey:
• FBXWLGFELMTAOY-UHFFFAOYSA-N

• 6-Bromo-2-(2-hydroxy-2-methylpropyl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C13H14BrNO2 and its molecular weight is 296.16 g/mol. The purity is usually 95%.

3-fluoro-4-methoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 1904367-43-6

• Formula:
• C18H14FN5O2S

• InChI:
• InChI=1S/C18H14FN5O2S/c1-26-15-4-2-11(8-13(15)19)18(25)20-9-17-22-21-16-5-3-14(23-24(16)17)12-6-7-27-10-12/h2-8,10H,9H2,1H3,(H,20,25)

• InChIKey:
• VLZPCRKXSMLVRG-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H14FN5O2S and its molecular weight is 383.4. The purity is usually 95%.

Tert-butyl N-[4-(4-chloro-3-nitrophenyl)oxan-4-yl]carbamate

In Stock

• CAS RN:
• 2138167-43-6

• Formula:
• C16H21ClN2O5

• InChI:
• InChI=1S/C16H21ClN2O5/c1-15(2,3)24-14(20)18-16(6-8-23-9-7-16)11-4-5-12(17)13(10-11)19(21)22/h4-5,10H,6-9H2,1-3H3,(H,18,20)

• InChIKey:
• UMGDWWCLWZGEBQ-UHFFFAOYSA-N

• Tert-butyl N-[4-(4-chloro-3-nitrophenyl)oxan-4-yl]carbamate is a useful research compound. Its molecular formula is C16H21ClN2O5 and its molecular weight is 356.8. The purity is usually 95%.